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Compound of Interest

N-Stearoyl-DL-
Compound Name:
dihydrolactocerebroside

Cat. No.: B091782

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of N-
Stearoyl-DL-dihydrolactocerebroside (CAS No. 15373-20-3). Adherence to these
procedures is critical to ensure the safety of laboratory personnel and to maintain
environmental compliance. While N-Stearoyl-DL-dihydrolactocerebroside is not classified as
a hazardous substance, its discharge into the environment is strongly discouraged.

Key Disposal Principle: Professional Chemical
Waste Management

Standard disposal methods such as drain or trash disposal are not appropriate for N-Stearoyl-
DL-dihydrolactocerebroside. The recommended and compliant method of disposal is through
a licensed chemical waste management company, with controlled incineration being the
preferred final treatment.

Quantitative Data Summary

A comprehensive set of experimentally determined physical and chemical properties for N-
Stearoyl-DL-dihydrolactocerebroside is not readily available in public literature. The
following table summarizes the available data.
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Property Value Source

CAS Number 15373-20-3 Santa Cruz Biotechnology[1]
Molecular Formula C48H93NO13 Santa Cruz Biotechnology[1]
Molecular Weight 892.25 g/mol Santa Cruz Biotechnology[1]
Physical State Solid PubChem[2][3]

Solubility Insoluble PubChem|[3]

Experimental Protocols: Waste Handling and
Segregation

The following protocol outlines the step-by-step procedure for the collection and preparation of
N-Stearoyl-DL-dihydrolactocerebroside waste for professional disposal. This protocol is
based on standard operating procedures for non-hazardous chemical waste that is unsuitable
for conventional disposal.[4][5][6][7]

Materials Required:
o Designated, compatible, and leak-proof waste container with a secure lid.
e "Non-Hazardous Waste" labels.

e Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant
gloves.

Procedure:
e Container Selection:

o Choose a container that is compatible with N-Stearoyl-DL-dihydrolactocerebroside. A
high-density polyethylene (HDPE) or glass container is recommended.

o Ensure the container is clean, dry, and in good condition with no cracks or leaks.[4]

o The container must have a screw-top lid that can be securely fastened.[4]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.scbt.com/p/n-stearoyl-dl-dihydrolactocerebroside-15373-20-3
https://www.scbt.com/p/n-stearoyl-dl-dihydrolactocerebroside-15373-20-3
https://www.scbt.com/p/n-stearoyl-dl-dihydrolactocerebroside-15373-20-3
https://pubchem.ncbi.nlm.nih.gov/compound/N-Stearoyl-glycine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Stearoylsphingosine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Stearoylsphingosine
https://www.benchchem.com/product/b091782?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Chemical-Safety/CHE015.01-SOP-Chemical-Waste-Disposal.pdf
https://spokane.wsu.edu/research/documents/2020/08/sop-014-disposal-solid-chemical-waste.pdf/
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.oregonstate.edu/hmgnonhaz
https://www.benchchem.com/product/b091782?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Chemical-Safety/CHE015.01-SOP-Chemical-Waste-Disposal.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Chemical-Safety/CHE015.01-SOP-Chemical-Waste-Disposal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Waste Collection:

o All waste N-Stearoyl-DL-dihydrolactocerebroside, including unused product and
contaminated materials (e.g., weighing boats, contaminated gloves, or paper towels),
should be placed directly into the designated waste container.

o Do not mix with other chemical waste streams unless compatibility has been verified.[8]
o Solid waste should be collected separately from liquid waste.[8]
e Labeling:

o As soon as the first item of waste is added, label the container clearly with "Non-
Hazardous Waste".

o The label must include:

The full chemical name: "N-Stearoyl-DL-dihydrolactocerebroside".

The CAS number: "15373-20-3".

The name of the principal investigator or lab supervisor.

The laboratory room number and contact information.

The date the waste was first added to the container (accumulation start date).
e Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o The storage area should be away from general laboratory traffic and clearly marked.
o Keep the container closed at all times except when adding waste.[4]

» Request for Disposal:
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o Once the container is full or the experiment generating the waste is complete, arrange for
disposal through your institution's Environmental Health and Safety (EHS) office or a
contracted chemical waste disposal service.

o Follow your institution's specific procedures for requesting a chemical waste pickup. This
may involve submitting an online form or contacting the EHS office directly.[4][9]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of N-Stearoyl-DL-
dihydrolactocerebroside.
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Caption: Disposal Workflow for N-Stearoyl-DL-dihydrolactocerebroside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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